Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Elacestrant safety profile versus standard care

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Elacestrant

CAS No.: 722533-56-4

Cat. No.: S007327

Mechanism of Action and Key Differentiators

Elacestrant is an oral Selective Estrogen Receptor Degrader (SERD). Its mechanism differs from other

agents in its class:

e Pure SERDs vs. Elacestrant: Imlunestrant, another oral SERD, is characterized as a "pure ER
antagonist and degrader." In contrast, elacestrant possesses both SERM- and SERD-like properties
[1].

e Overcoming Resistance: Preclinical studies show elacestrant is effective in overcoming resistance
to CDK4/6 inhibitors [2]. It is particularly effective against tumors with acquired ESR1 mutations, a
common resistance mechanism to aromatase inhibitors [2] [3].

The following diagram illustrates the mechanism of action of elacestrant and its role in the treatment

sequence.
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Combination Therapy Safety (ELEVATE Trial)

The ELEVATE trial evaluates elacestrant as an endocrine therapy backbone combined with other targeted

agents [4] [5]. The safety profile of these combinations is consistent with the known profiles of each

individual drug.

Therapy
Combination

Recommended Phase
2 Dose

Common TEAEs

Grade =3 TEAEs

Elacestrant +
Ribociclib (CDK4/6
inhibitor)

Elacestrant +
Everolimus (NMTOR
inhibitor)

Elacestrant 345 mg +
Ribociclib 400 mg daily
[5]

Elacestrant 345 mg +

Consistent with known
profiles of each drug
combined with SOC ET

[5]

Consistent with known

Everolimus 7.5 mg daily  profiles of each drug

[5]

combined with SOC ET
(5]

Consistent with known
profiles of each drug
combined with SOC ET

[5]

Consistent with known
profiles of each drug
combined with SOC ET

[5]
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Detailed Efficacy Data from EMERALD

Further analysis from the EMERALD trial confirms the consistent benefit of elacestrant across different

patient subgroups, which is critical for researchers and clinicians [3] [6].

¢ Benefit Across ESR1 Mutation Variants: The PFS benefit was maintained across common ESR1
mutation variants, including D538G and Y537SI/N [3] [6].

o Efficacy Regardless of Mutation Abundance (VAF): Elacestrant improved PFS over SOC
regardless of whether the ESR1 variant allele fraction (VAF) was high (=1.2%) or low (<1.2%) [3] [6].

¢ Activity with Co-existing PIK3CA Mutations: In tumors with coexisting ESR1 and PIK3CA
mutations, elacestrant still provided a significantly longer median PFS (5.45 months) compared to
SOC (1.94 months), suggesting it can be used before targeting the PI3BK/AKT pathway [3] [6].

Key Experimental Protocols

For professionals, the methodologies of the key trials cited are as follows:

¢ Phase 3 EMERALD Trial (NCT03778931): An international, multicenter, randomized, open-label
study. Patients with ER+/HER2- mBC who had 1-2 prior lines of ET and mandatory prior CDK4/6
inhibitor use were randomized 1:1 to elacestrant or SOC (investigator's choice of fulvestrant or an
aromatase inhibitor). The primary endpoint was PFS in all patients and in the subgroup with ESR1
mutations [3] [6].

¢ Phase 1b/2 ELEVATE Study (NCT05563220): An open-label, umbrella trial. It comprises multiple
treatment arms evaluating elacestrant in combination with CDK4/6 inhibitors (abemaciclib,
palbociclib, ribociclib) and with inhibitors of the PISBK/AKT/mTOR pathway (alpelisib, capivasertib,
everolimus). The study aims to determine the recommended Phase 2 dose and evaluate the safety
and efficacy of these combinations [4] [5].

¢ Post-Marketing Safety Analysis: A retrospective pharmacovigilance study analyzing data from the
FDA Adverse Event Reporting System (FAERS). Reports from 2023 where elacestrant was the
primary suspected drug were included. Disproportionality analysis was performed using Reporting
Odds Ratio and Proportional Reporting Ratio to identify significant safety signals [2].

Conclusion for Research and Development

The data positions elacestrant as a viable and effective oral SERD, especially in patients with ESR1-

mutated tumors progressing on prior ET and CDK4/6 inhibitors. Its manageable safety profile and efficacy as

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s007327?utm_src=pdf-body
https://www.onclive.com/view/elacestrant-improves-pfs-irrespective-of-esr1-vaf-level-in-er-her2-negative-breast-cancer
https://www.cancernetwork.com/view/27-elacestrant-vs-standard-of-care-in-er-her2--advanced-or-metastatic-breast-cancer-with-esr1-mutated-tumors-esr1-allelic-frequencies-and-clinical-activity-from-the-phase-3-emerald-trial
https://www.onclive.com/view/elacestrant-improves-pfs-irrespective-of-esr1-vaf-level-in-er-her2-negative-breast-cancer
https://www.cancernetwork.com/view/27-elacestrant-vs-standard-of-care-in-er-her2--advanced-or-metastatic-breast-cancer-with-esr1-mutated-tumors-esr1-allelic-frequencies-and-clinical-activity-from-the-phase-3-emerald-trial
https://www.smolecule.com/products/s007327?utm_src=pdf-body
https://www.onclive.com/view/elacestrant-improves-pfs-irrespective-of-esr1-vaf-level-in-er-her2-negative-breast-cancer
https://www.cancernetwork.com/view/27-elacestrant-vs-standard-of-care-in-er-her2--advanced-or-metastatic-breast-cancer-with-esr1-mutated-tumors-esr1-allelic-frequencies-and-clinical-activity-from-the-phase-3-emerald-trial
https://www.smolecule.com/products/s007327?utm_src=pdf-body
https://www.onclive.com/view/elacestrant-improves-pfs-irrespective-of-esr1-vaf-level-in-er-her2-negative-breast-cancer
https://www.cancernetwork.com/view/27-elacestrant-vs-standard-of-care-in-er-her2--advanced-or-metastatic-breast-cancer-with-esr1-mutated-tumors-esr1-allelic-frequencies-and-clinical-activity-from-the-phase-3-emerald-trial
https://www.smolecule.com/products/s007327?utm_src=pdf-body
https://www.onclive.com/view/elacestrant-improves-pfs-irrespective-of-esr1-vaf-level-in-er-her2-negative-breast-cancer
https://www.cancernetwork.com/view/27-elacestrant-vs-standard-of-care-in-er-her2--advanced-or-metastatic-breast-cancer-with-esr1-mutated-tumors-esr1-allelic-frequencies-and-clinical-activity-from-the-phase-3-emerald-trial
https://www.smolecule.com/products/s007327?utm_src=pdf-body
https://www.oncozine.com/asco-2025-elacestrant-demonstrates-potential-role-as-an-endocrine-therapy-backbone-in-er-her2-metastatic-breast-cancer/
https://conference-correspondent.com/highlights/asco/asco-2025-breast-cancer-faculty-commentary/promising-results-for-elacestrant-combinations-in-er-positive-her2-negative-metastatic-breast-cancer-elevate-trial-findings
https://www.smolecule.com/products/s007327?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11895172/
https://www.smolecule.com/products/s007327?utm_src=pdf-body
https://www.smolecule.com/products/s007327?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

a monotherapy backbone support its investigation in earlier lines of therapy and in novel combinations.

Ongoing trials like ELEGANT are actively exploring the use of elacestrant in the high-risk early breast

cancer setting, which could significantly expand its therapeutic application [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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